5-Methyl-3-heptanone

• CAS No.: 541-85-5
• Product Name: 5-Methyl-3-heptanone
• Molecular Formula: C8H16O
• Molecular Weight: 128.21 g/mol
• IUPAC Name: 5-methylheptan-3-one
• Standard InChI: InChI=1S/C8H16O/c1-4-7(3)6-8(9)5-2/h7H,4-6H2,1-3H3
• Standard InChIKey: PSBKJPTZCVYXSD-UHFFFAOYSA-N
• SMILES: CCC(C)CC(=O)CC
• Canonical SMILES: CCC(C)CC(=O)CC
• Boiling Point: 159.0 °C; 157-162 °C; 315°F
• Density: Relative density (water = 1): 0.82; 0.82
• Flash Point: 43 °C c.c., 57.2 °C o.c.; 138°F
• Melting Point: -56.7 °C; -70°F
• Physical Description: COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a pungent odor.
• Solubility: Solubility in water, g/100ml at 20 °C: 0.3; Insoluble
• Synonyms: (±)-5-Methyl-3-heptanone; 2-Methylbutyl Ethyl Ketone; 3-Methyl-5-heptanone; Ethyl 2-Methylbutyl Ketone; NSC 100734
• Vapor Density: Relative vapor density (air = 1): 4.4
• Vapor Pressure: Vapor pressure, kPa at 25 °C: 0.267; 2 mmHg
• PubChem Compound: 7822
• Last Modified: Nov 11 2021